Cas no 2728780-46-7 (3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2728780-46-7
• MF: C₉H₁₂F₃NO₄
• MW: 255.191093444824
• CID: 5654419
• PubChem ID: 165919442
• Update Time: 2025-06-25

3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2R)-oxolan-2-yl]-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2728780-46-7
• EN300-28279728
• 3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C9H12F3NO4/c10-9(11,12)8(16)13-6(7(14)15)4-5-2-1-3-17-5/h5-6H,1-4H2,(H,13,16)(H,14,15)/t5-,6?/m1/s1
• InChI Key： VSIQUZMHZGNXRY-LWOQYNTDSA-N
• SMILES： FC(C(NC(C(=O)O)C[C@H]1CCCO1)=O)(F)F

Computed Properties

• Exact Mass: 255.07184235g/mol
• Monoisotopic Mass: 255.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2728780-46-7)

3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2728780-46-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a oxolan ring and a trifluoroacetamide moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The oxolan ring, a five-membered heterocyclic structure containing an oxygen atom, is known for its stability and versatility in forming complex molecular architectures. This motif is frequently encountered in natural products and pharmacologically active compounds, where it contributes to binding interactions with biological targets. In contrast, the trifluoroacetamide group introduces a high degree of electronic richness and lipophilicity, which can modulate the pharmacokinetic and pharmacodynamic properties of the parent molecule. The combination of these features makes 3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid a promising candidate for further exploration in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and oral bioavailability. The incorporation of fluorine atoms into drug candidates has been extensively studied, with trifluoroacetamide derivatives being particularly noteworthy. These compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts, making them attractive for the design of next-generation therapeutics.

The stereochemical configuration at the (2R)-configuration of the oxolan ring is another critical aspect of this compound. Chirality plays a pivotal role in determining the biological activity of many pharmaceuticals, and the precise stereochemical control over molecular structure is essential for achieving optimal therapeutic efficacy. The (R)-isomer has been demonstrated to possess unique interactions with biological targets, which can lead to enhanced potency and selectivity. This underscores the importance of enantioselective synthesis in the development of drugs based on this scaffold.

In the context of current research, 3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid has been investigated as a potential building block for more complex molecules. Its structural framework allows for further derivatization, enabling chemists to explore new chemical space and develop novel scaffolds with tailored biological activities. For instance, modifications at the trifluoroacetamide group or the oxolan ring could lead to compounds with enhanced binding affinity or altered metabolic profiles.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been explored as a tool compound in biochemical studies, where its unique structural features can be leveraged to probe enzyme mechanisms or develop new synthetic methodologies. The trifluoroacetamide moiety, in particular, has been shown to influence protein-ligand interactions through its ability to engage in hydrogen bonding and hydrophobic interactions. This makes it a valuable component for designing probes that can interact with biological targets in a highly specific manner.

From a synthetic chemistry perspective, the preparation of 3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid presents an intriguing challenge due to its complex structural features. Recent reports have described innovative synthetic strategies that leverage transition-metal catalysis and asymmetric methods to achieve high enantioselectivity during ring formation and functional group installation. These advances highlight the growing sophistication of synthetic methodologies and their ability to produce complex molecules with high precision.

The potential applications of this compound are vast and span multiple therapeutic areas. For instance, its structural motif could be adapted for the development of protease inhibitors or kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The trifluoroacetamide group's ability to modulate lipophilicity makes it particularly suitable for designing molecules that can cross biological membranes efficiently.

Furthermore, computational studies have begun to elucidate the structural features that contribute to the biological activity of compounds like 3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These insights are invaluable for guiding medicinal chemistry efforts and optimizing lead compounds for clinical development.

In conclusion,3-(2R)-oxolan-2-yl-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2747890246) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—specifically the oxolan ring and trifluoroacetamide moiety—makes it a versatile intermediate with broad applications in drug discovery and biochemical research. As synthetic methodologies continue to evolve and our understanding of biological targets deepens,this compound will undoubtedly play an important role in shaping future developments in medicinal chemistry.